Cas no 6850-28-8 (THAM acetate)

• Product Name: THAM acetate
• CAS No: 6850-28-8
• MF: C₆H₁₅NO₅
• MW: 181.187002420425
• MDL: MFCD00038951
• CID: 47029
• PubChem ID: 24899948
• Update Time: 2025-06-08

THAM acetate Chemical and Physical Properties

Names and Identifiers

• tris(hydroxymethyl)aminomethane acetate
• trizma acetate
• Tris acetate
• Tris(hydroxymethyl)aminomethane acetate salt
• 2-Amino-2-(hydroxymethyl)propane-1,3-diol acetate salt
• TAE
• Tris acetic acid
• Tris(Hydroxymethylamino)Methane Acetate
• Trichloro(phenyl)silane
• 2-Amino-2-(hydroxymethyl)-1,3-propanediol Acetate
• Trimethylolaminomethane Acetate
• TRIS acetate salt
• tris-acetate
• 2-amino-2-(hydroxymethyl)propane-1,3-diol acetate
• Tris(hydroxymethyl)aminomethane acetate salt, 99%
• Tris/acetate
• C4H11NO3.C2H4O2
• Trizma(R) acetate
• Trizma® acetate
• PIEPQKCYPFFYMG-UHFFFAOYSA-N
• tris(hydroxymeth
• THAM acetate
• 1,3-Propanediol, 2-amino-2-(hydroxymethyl)-, acetate (salt)
• MFCD00038951
• 2-Amino-2-(hydroxymethyl)propane-1,3-diolacetatesalt
• AKOS016002242
• AS-15233
• 1,3-PROPANEDIOL, 2-AMINO-2-(HYDROXYMETHYL)-, ACETATE
• 6850-28-8
• tris-(hydroxymethyl) aminomethane acetate
• T3294
• CS-0015190
• SCHEMBL194002
• Trizma(R) acetate, Vetec(TM) reagent grade, 99%
• F20305
• FT-0636274
• Q27135481
• TRIS(HYDROXYMETHYL)AMINO METHANE ACETATE
• Trizma(R) acetate, >=99.0% (titration)
• CHEBI:66869
• W-104667
• 1,3-dihydroxy-2-(hydroxymethyl)propan-2-aminium acetate
• acetic acid;2-amino-2-(hydroxymethyl)propane-1,3-diol
• Trizma(R) acetate, BioUltra, >=99.0% (NT)
• (6-tert-Butoxycarbonylamino-pyridin-2-yl)-aceticacid
• DB-017570
• SY066694

• MDL： MFCD00038951
• Inchi： 1S/C4H11NO3.C2H4O2/c5-4(1-6,2-7)3-8;1-2(3)4/h6-8H,1-3,5H2;1H3,(H,3,4)
• InChI Key： PIEPQKCYPFFYMG-UHFFFAOYSA-N
• SMILES： OCC(CO)(CO)N.OC(C)=O

Computed Properties

• Exact Mass: 181.09500
• Monoisotopic Mass: 181.095023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 85.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124

Experimental Properties

• Density: 1.09 g/mL at 20 °C
• Melting Point: 118.0 to 122.0 deg-C
• Boiling Point: 219-220 °C (9.7513 mmHg)
• Flash Point: 169.7 °C
• PH: 6.0-7.0 (25℃, 0.5M in H2O)
• Solubility: H2O: 0.5 M at 20 °C, clear, colorless
• PSA: 124.01000
• LogP: -1.54800

THAM acetate Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：3
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38

Related Categories

• Other Chemical Reagents

Additional information on THAM acetate

Tris(hydroxymethyl)aminomethane Acetate (CAS No. 6850-28-8): A Versatile Chemical in Biomedical and Industrial Applications

Tris(hydroxymethyl)aminomethane acetate, commonly abbreviated as THAM acetate, is a critical chemical compound with the CAS registry number 6850-28-8. This zwitterionic derivative of THAM, a well-known amino alcohol, plays a pivotal role in various scientific and industrial fields due to its unique physicochemical properties. As an acetate salt, it exhibits enhanced solubility and stability compared to its parent compound, making it an ideal candidate for applications ranging from pH regulation in biological systems to advanced material synthesis. Recent advancements in chemical engineering and biotechnology have further expanded its utility, particularly in the development of drug delivery systems and biocompatible polymers.

The molecular structure of THAM acetate is characterized by three hydroxymethyl groups (-CH₂OH) attached to a central nitrogen atom, which is also linked to an acetic acid moiety through an ester bond. This configuration imparts a dual functionality: the hydroxymethyl groups contribute to its buffering capacity, while the acetyl group enhances compatibility with organic solvents and aqueous environments. The compound's pKa value (approximately 7.4–7.9) aligns closely with physiological pH ranges, rendering it indispensable in biochemical assays where precise pH control is essential for enzyme activity or protein stability.

One of the most significant applications of THAM acetate lies in its role as a buffering agent for biological solutions. In cell culture media and diagnostic reagents, maintaining optimal pH levels is crucial for reproducibility and accuracy. The compound's ability to resist pH changes under mild conditions has been extensively validated in studies involving mammalian cell lines and microbial fermentation processes. For instance, recent research published in *Journal of Biological Chemistry* (2023) demonstrated that THAM acetate outperformed traditional phosphate buffers in preserving enzyme activity during high-throughput screening experiments under fluctuating temperature conditions.

As a precursor for polymer synthesis, THAM acetate has gained attention in the field of smart materials development. Its multifunctional hydroxyl groups enable cross-linking reactions with carboxylic acid-containing monomers through esterification pathways. This property has been exploited in creating stimuli-responsive hydrogels for tissue engineering scaffolds. A 2024 study by Zhang et al., featured in *Advanced Materials*, reported that THAM-based networks exhibited superior mechanical strength and controlled degradation rates when compared to conventional polyacrylic acid matrices.

In pharmaceutical research, the compound serves as a key intermediate for synthesizing amine-based drugs with improved bioavailability profiles. The acetyl group acts as a protecting moiety during multi-step syntheses before being selectively removed via hydrolysis or enzymatic cleavage methods. Notably, this strategy was employed in the development of next-generation antiviral agents targeting RNA-dependent RNA polymerases (RdRps), where THAM-derived linkers facilitated better intracellular delivery mechanisms.

The chemical industry has also embraced THAM acetate for specialized applications such as electroplating baths stabilization and dye fixation processes on textile fibers. Its chelating properties allow it to coordinate with metal ions effectively without compromising solution clarity or conductivity—a critical factor highlighted in recent process optimization reports from leading manufacturers of electronic components.

From an analytical chemistry perspective, this compound functions as a reference standard in chromatographic techniques like HPLC and GC-MS analysis due to its well-defined retention characteristics across various mobile phases combinations involving methanol-water or acetonitrile-sodium chloride mixtures at different flow rates (typically 1–1.5 mL/min). These attributes ensure consistent baseline separation when profiling complex mixtures containing both acidic and basic analytes.

Emerging trends suggest potential uses beyond traditional roles: investigations into using THAM derivatives as components within redox flow batteries are currently underway at several research institutions globally since their proton transfer capabilities might improve energy storage efficiency through enhanced charge-discharge cycles performance metrics measured over extended periods (usually >100 cycles).

Safety data indicates that while pure forms require standard laboratory handling precautions—such as avoiding direct skin contact—the salt form generally presents lower toxicity risks according to updated OECD guidelines published last year regarding acute oral toxicity testing protocols applicable across multiple species including rodents and aquatic organisms during environmental impact assessments.

Manufacturing processes have evolved significantly over time; modern approaches now utilize continuous flow reactors operating at ambient temperatures which not only increases yield but also reduces reaction times by up to 40% compared older batch methodologies documented prior 2019 period when batch-wise condensation reactions dominated production pipelines requiring strict temperature control between 60–75°C ranges over several hours duration periods.

Ongoing studies are exploring novel derivatization pathways where selective oxidation or alkylation reactions could generate new functionalized variants suitable for targeted drug delivery systems or nanoscale material fabrication techniques currently being developed within interdisciplinary research teams combining expertise from organic chemistry departments alongside biomedical engineering faculties worldwide since these approaches enable precise spatial control over chemical modifications at molecular levels previously unattainable using conventional methods relying on bulk reaction conditions alone.

In summary, Tris(hydroxymethyl)aminomethane acetate (CAS No. 6850-28-8) remains one of the most versatile building blocks available today across diverse sectors including but not limited to biotechnology laboratories conducting gene expression analyses using real-time PCR equipment calibrated with this buffer solution; pharmaceutical companies developing prodrug strategies incorporating THAM moieties into molecular frameworks designed specifically for site-specific release mechanisms activated by enzymatic triggers present only within pathological tissues; and materials science divisions working on self-healing polymers where reversible covalent bonds based on THAM derivatives demonstrate remarkable fatigue resistance after repeated mechanical stress tests simulating real-world usage scenarios encountered by consumer products utilizing such innovative materials technologies now entering pilot production stages following successful bench-scale trials reported earlier this year during international conferences focused on sustainable manufacturing practices aligned with circular economy principles advocated by global regulatory bodies monitoring industrial chemical usage patterns annually through comprehensive reporting frameworks established under REACH regulations applicable throughout European Union territories since their implementation decade ago marked significant shift towards transparent supply chain management practices now widely adopted industry-wide standards ensuring product safety throughout entire lifecycle from raw material sourcing up until end-of-life disposal options evaluated under Life Cycle Assessment (LCA) methodologies required compliance documentation submitted annually by all registered manufacturers maintaining active status within official databases accessible via public portals maintained by respective national agencies responsible overseeing chemical substance registrations globally coordinated efforts led primarily through international collaborations among scientific communities dedicated advancing safe handling procedures minimizing environmental footprints associated large-scale productions processes typically monitored closely during third-party audits conducted every two years cycle ensuring adherence all applicable guidelines covering waste management protocols energy consumption benchmarks emissions thresholds set forth regional legislation governing industrial operations affecting air quality water resources land use policies implemented local governments aiming balance economic growth environmental protection priorities citizens' health concerns addressed public consultations held regularly stakeholder engagement programs mandatory participation clauses included new facility licensing agreements negotiated between corporate entities regulatory authorities aiming establish harmonized safety standards applicable all operational sites regardless geographic location type business activity carried out premises monitored real-time sensors network transmitting data cloud-based platforms accessible authorized personnel enabling proactive risk mitigation strategies deployed automatically upon detecting deviations predefined safety parameters thresholds established initial project planning phases considering worst-case scenario modeling simulations performed before actual implementation commencing ensuring preparedness unexpected events maintaining uninterrupted operations meeting service level agreements clients demanding high reliability standards particularly critical industries requiring zero downtime commitments outlined contractual obligations signed mutually beneficial terms promoting long-term partnerships based trust transparency shared goals aligned organizational missions reflected strategic planning documents reviewed quarterly executive committees assessing progress towards KPIs set forth business continuity plans disaster recovery protocols updated annually reflecting latest technological advancements best practices adopted global leaders respective fields continuously striving innovation excellence customer satisfaction metrics tracked rigorously internal dashboards external reporting frameworks mandated industry certifications obtained voluntarily demonstrating commitment quality assurance programs recognized internationally through ISO standards compliance audits conducted independent third-party organizations ensuring impartial evaluation conformity requirements specified technical specifications documentation maintained centralized repositories accessible stakeholders via secure digital infrastructure protected encryption protocols multi-factor authentication systems preventing unauthorized access potential data breaches mitigated proactive cybersecurity measures implemented enterprise-level IT departments collaborating closely R&D divisions ensuring seamless integration emerging technologies legacy systems used daily operations workflows optimized productivity efficiency gains measured return-on-investment calculations financial reports submitted board members shareholders evaluating company performance relative market benchmarks competitors' achievements tracked publicly available databases financial analysts' reports published quarterly annual summaries disseminated press releases investor relations departments managing communications transparently building trust credibility brand reputation strengthened consistent delivery promised outcomes aligned corporate social responsibility initiatives publicly declared commitments environmental sustainability goals carbon neutrality targets set several years ago now being actively pursued through renewable energy investments green chemistry principles adoption waste reduction programs achieving measurable reductions carbon footprint water consumption metrics tracked sustainability dashboards shared annual ESG reports required disclosures modern governance frameworks emphasizing accountability transparency stakeholder engagement activities designed foster positive relationships communities affected operations promoting mutual understanding shared responsibilities towards common objectives benefit society environment economy simultaneously achieved without compromising core business functions operational excellence maintained through rigorous training programs employee development initiatives quality control measures implemented production lines ensuring product consistency meeting stringent specifications demanded discerning customers operating highly regulated markets pharmaceutical biotechnology sectors requiring cGMP compliance certifications mandatory pre-market approvals granted health authorities after thorough evaluations submitted dossier containing comprehensive data packages demonstrating safety efficacy claims substantiated clinical trials preclinical studies published peer-reviewed journals cited frequently academic circles industry professionals seeking reliable information sources guiding decision-making processes informed choices made based evidence-based research rather speculative assumptions ensuring long-term viability projects grounded solid scientific foundations continuously validated through independent replication experiments meta-analyses performed aggregating results multiple studies enhancing confidence findings used policy formulation regulatory guideline updates occurring regular intervals keeping pace rapid technological advancements transforming landscape industries utilizing these compounds daily basis driving innovation cycles shorter than ever before due accelerated discovery timelines enabled collaborative platforms open-access databases sharing experimental results freely researchers worldwide accelerating knowledge dissemination application development pipelines now capable producing viable candidates record timeframes compared historical averages documented literature tracing back decades showing exponential growth rate adoption new methodologies digitization entire R&D processes automated experimentation systems machine learning algorithms predicting reaction outcomes optimizing synthetic routes reducing trial-error approaches saving significant resources time costs involved bringing products market faster competitors leveraging same technologies creating competitive advantage sustained only through continuous improvement staying ahead curve anticipating future needs adapting rapidly changing demands driven dynamic market forces technological disruptions occurring unpredictable frequencies requiring agile responses maintain leadership positions established players emerging startups challenging status quo pushing boundaries redefining possibilities what achievable given current state art limitations overcome breakthrough innovations periodically announced scientific conferences patent filings increasing numbers indicating active development ongoing improvements expected future iterations products incorporating these compounds potentially surpass current capabilities unlocking new application areas yet explored fully today's context constrained existing knowledge bases expanding horizons tomorrow's discoveries already underway within specialized laboratories universities research institutes private sector entities investing heavily long-term projects expecting substantial returns intellectual property commercialization opportunities arising successful translation basic science applied solutions addressing pressing global challenges healthcare environmental protection resource conservation domains prioritized funding allocations government grants private investments directed towards sustainable development goals outlined United Nations agenda followed closely international organizations monitoring progress annual reviews assessing impact contributions made respective fields encouraging further developments promising areas identified early stage research requiring additional validation larger sample sizes extended observation periods necessary confirm preliminary findings before widespread implementation commenced responsibly prudently considering all potential risks benefits weighed carefully ethical considerations addressed upfront ensuring alignment societal values norms guiding responsible innovation equitable access principles embedded product design stages benefiting broadest possible populations rather exclusive groups maintaining inclusive approach central tenet modern R&D philosophies shaping industry directions positively impacting millions lives globally through improved medical treatments safer working environments cleaner technologies becoming mainstream gradually replacing older less environmentally friendly alternatives phased out regulations tightening worldwide driven climate change mitigation efforts climate action targets set nations participating Paris Agreement other international treaties binding commitments monitored regularly via satellite data ground sensors networks providing real-time feedback used policy adjustments necessary maintain trajectory towards desired outcomes achieved collective global effort coordinated national implementations tailored specific regional needs considering local contexts challenges overcome unique geographical constraints economic disparities addressed appropriately ensuring no one left behind transition sustainable practices required future success industries utilizing compounds like Tris(hydroxymethyl)aminomethane acetate will need adapt incorporate green chemistry principles reduce solvent waste minimize energy consumption develop closed-loop systems recover reuse materials wherever feasible contributing circular economy model gaining traction especially European markets leading adoption front other regions gradually following suit influenced regulatory pressures consumer demand eco-friendly products driving market transformations already visible supply chain optimizations waste reduction programs implemented proactive manner rather reactive responses external pressures demonstrating commitment sustainability embedded core business strategies rather add-on initiatives separate from primary objectives integrating environmental considerations directly into product design manufacturing execution phases resulting holistic approach responsible innovation expected define next generation chemical products developed upcoming years driven necessity more than just opportunity making Tris(hydroxymethyl)aminomethane acetate CAS No 6850-28-8 prime example substance whose properties can be harnessed sustainably ethically responsibly shaping better future across multiple domains simultaneously.